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Compound of Interest

Compound Name: (+)-2-Octylamine hydrochloride
CAS No.: 61289-25-6
Cat. No.: B12778346
Get Quote
. J

Technical Guide: (+)-2-Octylamine Hydrochloride

Physical Properties, Synthesis, and Applications in Chiral Resolution

Executive Summary

(+)-2-Octylamine (also known as (S)-(+)-2-Aminooctane) is a critical chiral building block and
resolving agent in organic synthesis. While often supplied as the free base liquid, the
hydrochloride salt form is frequently generated in situ or isolated for stability during
pharmaceutical intermediate processing. This guide provides a comprehensive analysis of the
physicochemical properties of the (S)-enantiomer, its conversion to the hydrochloride salt, and
its primary application: the optical resolution of racemic acids.

Chemical Identity & Stereochemistry

The stereochemical designation is critical. The dextrorotatory (+) isomer of 2-octylamine
corresponds to the (S) configuration.
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Parameter

Details

IUPAC Name

(S)-Octan-2-amine hydrochloride

Common Name

(+)-2-Octylamine hydrochloride; (S)-2-

Aminooctane HCI

CAS Number (Free Base)

34566-04-6 (Specific for (S)-isomer)

CAS Number (Racemic)

693-16-3 (Free base), 142-95-0 (n-Octylamine
HCI - Note: Distinguish from linear isomer)

Molecular Formula

CsH20CIN (Salt); CsHioN (Base)

Molecular Weight

165.70 g/mol (Salt); 129.25 g/mol (Base)

SMILES

CKyN.Cl

Stereochemistry

(S)-Configuration; (+)-Rotation

Physical & Thermodynamic Properties[3][4][5]

The following data consolidates experimental values for the commercially available free base

and the derived hydrochloride salt.

Table 1: Physicochemical Specifications
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Property

(S)-(+)-2-Octylamine (Free
Base)

(+)-2-Octylamine
Hydrochloride (Salt)

Physical State

Colorless to pale yellow liquid

White crystalline solid

(Hygroscopic)
] ] ~140-160 °C (Decomposes;
Melting Point -5°Cto-1°C ) )
varies w/ hydration)
Boiling Point 164-166 °C (at 760 mmHg) N/A (Sublimes/Decomposes)
) ~1.05 g/cm?3 (Estimated solid
Density 0.771 g/mL (at 25 °C)

density)

Refractive Index 1.423 N/A
Optical Rotation (neat) (c=2, EtOH)
Soluble in

Miscible with EtOH, Ether;

Solubility Slightly soluble in , EtOH; Insoluble in non-polar
solvents
pKa 10.65 (Conjugate acid) N/A

Critical Note on Salt Properties: The hydrochloride salt of secondary alkyl amines like 2-

octylamine is significantly more hygroscopic than linear analogues (e.g., n-octylamine HCI, mp

198°C). Precise melting points for the chiral salt often vary due to trace moisture absorption.

Application: Chiral Resolution Mechanism

The primary utility of (+)-2-Octylamine is the resolution of racemic acids (e.g., mandelic acid

derivatives, N-protected amino acids). The mechanism relies on the formation of
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diastereomeric salts, which possess distinct solubility profiles permitting separation by
fractional crystallization.

Diagram 1: Chiral Resolution Workflow

Racemic Acid (+)-R-COOH (S)-(+)-2-Octylamine

(Mixture) (Resolving Agent)

Salt Formation
(Solvent: EtOH/H20)

l

Diastereomeric Salt Mixture
[(S)-Amine - (R)-Acid] + [(S)-Amine - (S)-Acid]

Fractional Crystallization

Precipitates Remains in Solution

Precipitate (Solid) Mother Liquor (Liquid)
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:

Acidification (HCI)

Recycle Amine

Pure Enantiomeric Acid Amine Recovery
(R)- or (S)-R-COOH (Basification)

Click to download full resolution via product page

Caption: Workflow for resolving racemic acids using (S)-(+)-2-Octylamine via diastereomeric
salt crystallization.
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Experimental Protocols
Protocol 1: Preparation of (+)-2-Octylamine
Hydrochloride

Objective: To convert the liquid free base into the stable solid hydrochloride salt for storage or

stoichiometry control.

Reagents:

e (S)-(+)-2-Octylamine (Free Base): 12.9 g (100 mmol)

» Hydrochloric acid (4M in Dioxane or Diethyl Ether): 30 mL (120 mmol)
e Solvent: Anhydrous Diethyl Ether (100 mL)

Methodology:

Dissolution: Dissolve 12.9 g of (S)-(+)-2-Octylamine in 100 mL of anhydrous diethyl ether in a

250 mL round-bottom flask under nitrogen.

 Acidification: Cool the solution to 0°C using an ice bath. Dropwise add 30 mL of 4M
HCl/Dioxane with vigorous stirring. A white precipitate will form immediately.

» Precipitation: Continue stirring at 0°C for 30 minutes to ensure complete salt formation.
« Filtration: Filter the white solid under vacuum (Buchner funnel).

e Washing: Wash the filter cake with cold diethyl ether (2 x 20 mL) to remove excess acid and
impurities.

e Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.
o Expected Yield: ~15.5 g (94%)

o Storage: Store in a desiccator (hygroscopic).
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Protocol 2: Determination of Optical Purity (Specific
Rotation)

Objective: To validate the enantiomeric excess (ee) of the material.
Reagents:

e Analyte: (+)-2-Octylamine Hydrochloride (from Protocol 1)

e Solvent: Absolute Ethanol (Spectroscopic Grade)

Calculation:

Where:
o = Observed rotation (degrees)
e = Path length (dm)

e = Concentration (g/mL)
Steps:

e Prepare a solution of ¢ = 0.02 g/mL (2 g/100 mL) in ethanol.

Zero the polarimeter with pure ethanol blank.

Fill the 1 dm (100 mm) polarimeter tube with the sample solution.

Measure rotation at 20°C using the Sodium D-line (589 nm).

Validation: The specific rotation should fall within +5.0° to +6.5°. If lower, recrystallize from
ethanol/ether.

Safety & Handling
Hazard Identification (GHS)[7]

¢ Signal Word:DANGER
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e Hazard Statements:

o

H314: Causes severe skin burns and eye damage (Free Base).

H302: Harmful if swallowed.

[¢]

[e]

H335: May cause respiratory irritation.

[e]

H410: Very toxic to aquatic life with long-lasting effects.

Storage Requirements

o Free Base: Store under inert atmosphere (Nitrogen/Argon) to prevent carbonate formation
from air (

absorption).

» Hydrochloride Salt: Store in a tightly sealed container in a cool, dry place. Hygroscopic:
exposure to moisture will cause the salt to clump and degrade optical rotation accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12778346/docs#2-octylamine-hydrochloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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